Ethyl 6-azaspiro[2.5]octane-1-carboxylate hydrochloride

• IUPAC Name: ethyl 6-azaspiro[2.5]octane-2-carboxylate;hydrochloride
• InChI: InChI=1S/C10H17NO2.ClH/c1-2-13-9(12)8-7-10(8)3-5-11-6-4-10;/h8,11H,2-7H2,1H3;1H
• InChI Key: AMBMLYMXCBNDFK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CC12CCNCC2.Cl
• Molecular Formula: C10H18ClNO2
• Molecular Weight: 219.71 g/mol
• CAS No.: 1983157-41-0

Description

Ethyl 6-azaspiro[2.5]octane-1-carboxylate hydrochloride is a useful research compound. Its molecular formula is C10H18ClNO2 and its molecular weight is 219.71. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Functionalization:

Ethyl 6-azaspiro[2.5]octane-1-carboxylate hydrochloride is a versatile compound used in the synthesis and functionalization of various organic compounds. It serves as a building block in diversity-oriented synthesis, leading to the creation of heterocyclic azaspirocycles like 5-azaspiro[2.4]heptanes, 5-azaspiro-[2.5]octanes, and 5-azaspiro[2.6]nonanes. These compounds are achieved through multi-component condensation and further converted via selective ring-closing metathesis, epoxide opening, or reductive amination. The resultant functionalized pyrrolidines, piperidines, and azepines are significant scaffolds for chemistry-driven drug discovery, highlighting the compound's pivotal role in medicinal chemistry (Wipf et al., 2004).

Structural and Conformational Studies:

This compound contributes to the structural and conformational analysis of various organic compounds. Research involving the structural and conformational study of 1‐oxaspiro[2.5]octane and 1‐oxa‐2‐azaspiro[2.5]octane derivatives has been performed using NMR spectroscopy. This analysis aids in determining the relative configuration and preferred conformations, reflecting the steric and electronic effects of substituents and the orientation of exocyclic substituents, which guides oxidative attacks (Montalvo-González & Ariza-Castolo, 2012).

Drug Discovery and Synthesis:

In the realm of drug discovery and synthesis, this compound serves as a crucial intermediate. It has been utilized in the asymmetric synthesis of 1-substituted 2-azaspiro[3.3]heptanes, a motif of importance in modern drug discovery. The synthesis of these compounds involves the diastereoselective addition of ethyl cyclobutanecarboxylate anions to Davis-Ellman's imines, leading to the preparation of enantiomerically and diastereomerically pure 1-substituted 2-azaspiro[3.3]heptanes. This efficient and selective methodology is also applicable to the synthesis of 1-substituted 2-azaspiro[3.4]octane and 1-substituted 2-azaspiro[3.5]nonane (Reddy et al., 2019).